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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known properties of 1-Methyl-1H-indazole-5-
carbonitrile (CAS Number: 189107-45-7). Due to the limited publicly available information on
the specific biological activity of this compound, this document focuses on its chemical and
physical characteristics. To provide context for its potential applications, a review of the broader
biological significance of the indazole scaffold, a core component of many therapeutic agents,
is included. This guide is intended to serve as a foundational resource for researchers
interested in this molecule and the wider class of indazole derivatives.

Chemical and Physical Properties

1-Methyl-1H-indazole-5-carbonitrile is a heterocyclic aromatic compound. Its known chemical
and physical properties are summarized in the table below. It is important to note that some
physical properties, such as melting and boiling points, have not been consistently reported in
publicly available literature, which may suggest it is primarily used as a synthetic intermediate.
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Property Value Source
CAS Number 189107-45-7 [1]
IUPAC Name 1-methyl-1H-indazole-5- N/A
carbonitrile

Molecular Formula CoH7N3 [1]
Molecular Weight 157.17 g/mol N/A
Physical Form Solid N/A
Color White to brown N/A
Melting Point Not Determined N/A
Boiling Point Not Determined N/A
Solubility No data available N/A

The Indazole Scaffold: A Privileged Structure in
Medicinal Chemistry

While specific biological data for 1-Methyl-1H-indazole-5-carbonitrile is not readily available,
the indazole nucleus is a well-established "privileged scaffold" in drug discovery.[2][3] This
means that this particular chemical structure is capable of binding to a variety of biological
targets, making it a valuable starting point for the development of new drugs.

Indazole-containing compounds have been shown to exhibit a wide range of pharmacological
activities, including:

e Anticancer: Several indazole derivatives are potent inhibitors of protein kinases, which are
crucial for cell signaling and are often dysregulated in cancer.[4][5]

» Anti-inflammatory: Compounds bearing the indazole moiety have been investigated for their
ability to modulate inflammatory pathways.[3]

e Antimicrobial: The indazole scaffold has been incorporated into molecules with antibacterial
and antifungal properties.[3]
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» Neurological Disorders: Indazole derivatives have been explored for their potential in treating
a variety of central nervous system disorders.[3]

The diverse biological activities of indazole derivatives highlight the importance of compounds
like 1-Methyl-1H-indazole-5-carbonitrile as potential building blocks in the synthesis of novel
therapeutic agents.[4][6]

Synthesis of Indazole Derivatives

A variety of synthetic routes to indazole derivatives have been developed. One common
approach involves the construction of the bicyclic indazole ring system from substituted anilines
or other aromatic precursors. The synthesis of 1-substituted-1H-indazoles, such as the title
compound, can be achieved through various methods, including the cyclization of ortho-
haloarylhydrazones or the reaction of arynes with hydrazones.[7][8][9][10]

Below is a generalized workflow for the synthesis of a 1-aryl-1H-indazole, a common class of
indazole derivatives.
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Generalized synthesis of a 1-aryl-1H-indazole.

Biological Activity and Mechanism of Action of 1-
Methyl-1H-indazole-5-carbonitrile
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As of the date of this document, there is no specific, publicly available information regarding the
biological activity, mechanism of action, or associated signaling pathways for 1-Methyl-1H-
indazole-5-carbonitrile. It is likely that this compound is either a novel entity with undisclosed
biological data or serves as a key intermediate in the synthesis of more complex, biologically
active molecules. Researchers are encouraged to perform their own in-vitro and in-vivo studies
to determine the biological profile of this compound.

Experimental Protocols

Due to the lack of published experimental studies on the biological effects of 1-Methyl-1H-
indazole-5-carbonitrile, detailed experimental protocols for its biological evaluation cannot be
provided at this time. Researchers should refer to established methodologies for assessing the
biological activities of novel chemical entities in their specific area of interest.

Safety Information

Detailed toxicological data for 1-Methyl-1H-indazole-5-carbonitrile is not widely available.
Standard laboratory safety precautions should be taken when handling this compound. This
includes the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated area. For more specific handling and
safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the
supplier.[11][12][13]

Conclusion

1-Methyl-1H-indazole-5-carbonitrile is a chemical compound belonging to the indazole class
of molecules. While its specific biological properties have not been publicly documented, the
indazole scaffold is of significant interest in medicinal chemistry due to its proven track record
as a core component of numerous biologically active compounds. This technical guide provides
the available chemical and physical data for 1-Methyl-1H-indazole-5-carbonitrile and
contextualizes its potential importance through the broader significance of the indazole family.
Further research is required to elucidate the specific biological activities and potential
therapeutic applications of this particular molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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